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Compound of Interest

Compound Name: 3-(3-Bromophenyl)propanenitrile

CAS No.: 376646-63-8

Cat. No.: B1273805

Get Quote

Chemical Identity and Physicochemical
Properties

3-(3-Bromophenyl)propanenitrile is an organic compound that is integral to various synthetic

pathways in medicinal chemistry and materials science.[1][2] Its core structure consists of a
benzene ring substituted with a bromine atom and a propanenitrile group. Understanding its
fundamental properties is the first step in a thorough safety evaluation.

Property Value Source
Molecular Formula CoHsBrN [31[4]I5]
Molecular Weight 210.07 g/mol [31141[5]
Appearance Solid [3]

CAS Number 376646-63-8 [4][5]

SMILES String

N#CCCC1=CC=CC(Br)=C1

[4]
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Hazard Identification and GHS Classification

While a complete, standardized Safety Data Sheet (SDS) for 3-(3-
Bromophenyl)propanenitrile is not consistently available across all suppliers, a compilation of
available data indicates the following hazards. It is crucial to treat this compound with care,
recognizing the potential for both acute and chronic health effects, as well as environmental
toxicity.

GHS Pictograms:

Signal Word: Warning[4]

Hazard Statements:

e H302: Harmful if swallowed.[4]

o H312: Harmful in contact with skin.[4]

e H412: Harmful to aquatic life with long lasting effects.[3]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]
e P264: Wash skin thoroughly after handling.[4][6]

e P270: Do not eat, drink or smoke when using this product.[7]
e P271: Use only outdoors or in a well-ventilated area.[4][6]

e P273: Avoid release to the environment.[3][7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[4][6]
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e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]
[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][6]

e P330: Rinse mouth.[4]

o P362+P364: Take off contaminated clothing and wash it before reuse.[6]

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4][6]
e P405: Store locked up.[4][6]

o P501: Dispose of contents/container in accordance with local regulations.[4][6]

Toxicological Profile and Exposure Risks

The primary toxicological concern with aryl nitriles stems from their potential to release cyanide
in vivo.[8] While specific toxicological data for 3-(3-Bromophenyl)propanenitrile is limited, the
known hazards of similar compounds provide a basis for a cautious approach.

Exposure Routes and Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: Harmful if absorbed through the skin. May cause irritation.[4]

Eye Contact: May cause serious eye irritation.

Ingestion: Harmful if swallowed.[4] Ingestion can lead to symptoms of cyanide poisoning,
which include headache, dizziness, confusion, and in severe cases, respiratory arrest.

Experimental Workflow: Risk Assessment and
Mitigation

A proactive approach to safety is paramount. The following workflow outlines a systematic
process for risk assessment and the implementation of control measures.
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Risk Assessment and Mitigation Workflow

Identify Hazards

(H302, H312, H412)

Assess Risks
(Inhalation, Dermal, Ingestion, Environmental)

Implement Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood) (SOPs, Training) (Gloves, Lab Coat, Goggles)

Review and Refine

(Post-Experiment Debrief)
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Emergency Exposure Response Workflow

Exposure Event

Remove from Exposure Source

Eye Contact?

Flush with water for 15+ min
Remove contaminated clothing

Inhalation?

\

Flush eyes with water for 15+ min
Hold eyelids open

Move to fresh air
Provide respiratory support if needed

Rinse mouth
DO NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: Step-by-step workflow for responding to an exposure event involving 3-(3-
Bromophenyl)propanenitrile.

Detailed First-Aid Measures:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention. [6][9]*
After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. [9][10]Remove contaminated clothing and shoes. Seek medical attention if
irritation persists. [9][10]* After Eye Contact: Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [6][11][10]
[12]Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate
medical attention. [6][12]* After Ingestion: Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Rinse mouth with water. Seek immediate medical
attention. [6][9] Spill and Leak Procedures:

e Minor Spills:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the absorbed material into a sealed container for proper disposal.
e Major Spills:
o Evacuate the laboratory immediately.
o Alert others in the vicinity and activate the fire alarm if necessary.
o Contact your institution's emergency response team.

Disposal Considerations

Waste generated from the use of 3-(3-Bromophenyl)propanenitrile must be handled as
hazardous waste.
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» Waste Disposal: Dispose of in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to be released into the environment. [3]*
Contaminated Packaging: Empty containers should be triple-rinsed and disposed of as
hazardous waste.

Conclusion

3-(3-Bromophenyl)propanenitrile is a valuable research chemical that can be used safely
with proper precautions. A thorough understanding of its potential hazards, coupled with the
consistent application of robust safety protocols, is the cornerstone of responsible research. By
integrating the principles outlined in this guide into your laboratory's standard operating
procedures, you can create a safe environment for groundbreaking scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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